(4Z,5Z)-5-(furan-2-ylmethylene)-4-(phenylimino)thiazolidin-2-one
Description
(4Z,5Z)-5-(furan-2-ylmethylene)-4-(phenylimino)thiazolidin-2-one, also known as FPTZ, is a heterocyclic compound that belongs to the thiazolidinone family. It has gained attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and material science.
Scientific Research Applications
Pharmaceutical Research
This compound, with its furan and thiazolidinone moieties, may have potential as a pharmacophore in drug design due to the biological activities associated with these groups . Furan derivatives are known to exhibit a range of biological activities, including antitumor , antibacterial , anti-oxidative , and antiviral properties . The thiazolidinone ring is a core structure in various biologically active compounds and is often explored for its medicinal chemistry applications.
Organic Synthesis
The compound’s structure suggests it could be useful in organic synthesis, particularly in the construction of complex molecules. For example, furan derivatives can be employed in [8+2] cycloaddition reactions to create arylazulenes, which are compounds of interest due to their fluorescence properties .
Analytical Chemistry
In analytical chemistry, the compound could be used as a fluorescent probe or sensor due to the inherent fluorescence properties of furan derivatives . This could be particularly useful in the detection of specific ions or molecules in complex mixtures.
Material Science
The compound’s structural features might be explored for the development of novel materials. For instance, furan-containing compounds can be incorporated into metal-organic frameworks (MOFs) , which have applications in gas storage, adsorption, and catalysis .
Environmental Science
Furan derivatives can also play a role in environmental science. They could be involved in the synthesis of environmentally friendly polymers or as part of sustainable processes in chemical manufacturing .
Technological Advancements
The compound could contribute to technological advancements by serving as an intermediate in the synthesis of high-performance polymers and agrochemicals . Its furan component, in particular, is significant in the creation of materials with special properties like increased durability or specific reactivity .
properties
IUPAC Name |
(5Z)-5-(furan-2-ylmethylidene)-4-phenylimino-1,3-thiazolidin-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10N2O2S/c17-14-16-13(15-10-5-2-1-3-6-10)12(19-14)9-11-7-4-8-18-11/h1-9H,(H,15,16,17)/b12-9- |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FVGXXUGQWLGQQG-XFXZXTDPSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N=C2C(=CC3=CC=CO3)SC(=O)N2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)N=C2/C(=C/C3=CC=CO3)/SC(=O)N2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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